Cas no 888854-17-9 (1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium)
888854-17-9 structure
Product Name:1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium
CAS No:888854-17-9
MF:C27H38N2
MW:390.604027271271
CID:4718627
Update Time:2023-08-16
1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium Chemical and Physical Properties
Names and Identifiers
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- 1,3-bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium
- 1,3-Bis-(2, 6-diisopropyl)dihydroimidazole
- 1,3-bis(2,6-diisopropylphenyl)imidazolin-2-ylidene
- 1,3-bis(2,6-diisopropylphenyl)-2,3-dihydro-1H-imidazole
- 1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium
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- Inchi: 1S/C27H38N2/c1-18(2)22-11-9-12-23(19(3)4)26(22)28-15-16-29(17-28)27-24(20(5)6)13-10-14-25(27)21(7)8/h9-16,18-21H,17H2,1-8H3
- InChI Key: NJLYZISHBSABMZ-UHFFFAOYSA-N
- SMILES: N1(C=CN(C2C(=CC=CC=2C(C)C)C(C)C)C1)C1C(=CC=CC=1C(C)C)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 457
- Topological Polar Surface Area: 6.5
1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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